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Compound of Interest

Compound Name: UBS109

Cat. No.: B15541339

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of UBS109 stock solutions
intended for use in a variety of biological assays. UBS109 is a potent monocarbonyl analog of
curcumin with significant anti-cancer, anti-inflammatory, and bone-protective properties.
Accurate preparation of stock solutions is critical for obtaining reliable and reproducible
experimental results.

Introduction to UBS109

UBS109, with the chemical name (3E,5E)-1-Methyl-3,5-bis(2-pyridinylmethylene)-4-
piperidinone, is a synthetic analog of curcumin.[1] It has been shown to be a potent inhibitor of
the NF-kB signaling pathway by suppressing IKK-a and IKK-3, which leads to apoptosis.[1]
Furthermore, UBS109 acts as a DNA hypomethylating agent by downregulating DNA
methyltransferase-1 (DNMT-1) expression through the inhibition of HSP90 and NF-kB.[1] Its
cytotoxic effects have been demonstrated in various cancer cell lines, and it also exhibits anti-
angiogenic properties.[1]

UBS109 Properties

A summary of the key chemical and physical properties of UBS109 is presented in the table
below.
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Property Value Reference
Monocarbonyl Analog of
Curcumin, (3E,5E)-1-Methyl-
Synonyms 3,5-bis(2- [1]
pyridinylmethylene)-4-
piperidinone
CAS Number 1258513-40-4 [1]
Molecular Formula C1sH17NsO [1]
Molecular Weight 291.4 g/mol [1]
Appearance Yellow solid [1]
Purity >95% (HPLC) [1]
N Soluble in DMSO (10 mg/mL),
Solubility ) [1]
Insoluble in water
Decomposes rapidly in
Stability P PIeY [1]

methanol and ethanol

Long-term Storage

-20°C (Stable for at least 2

years)

[1]

Short-term Storage

+4°C

[1]

Experimental Protocols

UBS109 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips
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This protocol describes the preparation of a 10 mM stock solution of UBS109 in DMSO. This
concentration is a common starting point for serial dilutions for various cell-based assays.

o Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab
coat, gloves, and safety glasses, when handling UBS109 and DMSO.

o Determine the Required Mass: Calculate the mass of UBS109 needed to prepare the
desired volume of a 10 mM stock solution using the following formula: Mass (mg) = Desired
Volume (mL) x 10 mM x 291.4 g/mol / 1000 For example, to prepare 1 mL of a 10 mM stock
solution: Mass (mg) = 1 mL x 10 mmol/L x 291.4 mg/mmol / 1000 mL/L = 2.914 mg

e Weighing UBS109: Carefully weigh out the calculated amount of UBS109 powder using a
calibrated precision balance.

e Dissolving in DMSO: Add the weighed UBS109 powder to a sterile microcentrifuge tube. Add
the desired volume of anhydrous DMSO to the tube.

e Solubilization: Close the tube tightly and vortex thoroughly until the UBS109 is completely
dissolved. The solution should be clear and yellow. Gentle warming (e.g., in a 37°C water
bath for a few minutes) can aid dissolution if necessary.

» Aliquoting and Storage: It is strongly recommended to aliquot the stock solution into smaller,
single-use volumes to avoid repeated freeze-thaw cycles.[1] Store the aliquots at -20°C in
tightly sealed tubes, protected from light.[1]

» Working Solutions: For cell culture experiments, dilute the 10 mM stock solution to the
desired final concentration in the cell culture medium immediately before use. It is crucial to
use freshly prepared solutions for assays, as UBS109 degrades in agueous and alcoholic
solutions.[1]

Diagrams
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Caption: Workflow for preparing UBS109 stock solution.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15541339?utm_src=pdf-body-img
https://www.benchchem.com/product/b15541339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

' UBS109 ' Nuclear Translocation

Inhibits

IKK Complex ) Phosphorylates o
(IKK-a,, IKK-B) K
1 \
1
1
I
NF-kB / |kB KB
(Inactive Complex) P

Proteasomal
Degradation

Nucleus

Gene Expression
(Inflammation, Proliferation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for UBS109 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541339#how-to-prepare-ubs109-stock-solution-
for-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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